Cas no 1314987-52-4 (4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide)

• Product Name: 4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide
• CAS No: 1314987-52-4
• MF: C₁₄H₁₄FN₃O
• MW: 259.278866291046
• MDL: MFCD19684156
• CID: 2770247
• PubChem ID: 56777423
• Update Time: 2025-07-23

4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide
• MFCD19684156
• DTXSID10718563
• BS-20551
• 1314987-52-4
• Benzamide, 4-(6-amino-3-pyridinyl)-N-ethyl-2-fluoro-

• MDL： MFCD19684156
• Inchi： 1S/C14H14FN3O/c1-2-17-14(19)11-5-3-9(7-12(11)15)10-4-6-13(16)18-8-10/h3-8H,2H2,1H3,(H2,16,18)(H,17,19)
• InChI Key： COLKCZYSBLAVHQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC)=O)C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 259.11200
• Monoisotopic Mass: 259.11209024Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 72.23000
• LogP: 2.72450

Additional information on 4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide

Professional Introduction to Compound with CAS No. 1314987-52-4 and Product Name: 4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide

The compound with the CAS number 1314987-52-4 and the product name 4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a 6-aminopyridine moiety and a fluorobenzamide group, make it a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The 6-aminopyridine ring is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to interact with biological targets in a specific manner. This moiety has been extensively studied for its role in modulating various biological pathways, including those involved in inflammation, pain, and neurological disorders. The introduction of an amine group at the 6-position further enhances the compound's potential by allowing for additional interactions with biological receptors and enzymes.

The fluorobenzamide component of the molecule adds another layer of complexity and functionality. Fluoro-substituted benzamides are known for their enhanced metabolic stability and improved binding affinity to biological targets. The presence of a fluorine atom at the 2-position of the benzamide ring can significantly influence the electronic properties of the molecule, leading to increased potency and selectivity. This makes 4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide a particularly interesting compound for further exploration in the development of new drugs.

In recent years, there has been a surge in interest regarding small molecule inhibitors that target protein-protein interactions (PPIs). These interactions are crucial for many biological processes, and inhibiting them can lead to therapeutic benefits in various diseases. The structural features of 4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide suggest that it may have the potential to interact with PPIs, particularly those involving the 6-aminopyridine moiety. This capability is highly valuable in drug discovery, as PPIs are often considered "undruggable" by traditional small molecule drugs.

Moreover, the N-ethyl group in the molecule contributes to its overall pharmacokinetic properties. Ethyl-substituted compounds often exhibit favorable solubility and bioavailability profiles, which are critical factors in drug development. The combination of these structural elements makes 4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide a versatile scaffold for designing new therapeutic agents.

One of the most exciting areas of research involving this compound is its potential application in oncology. Recent studies have shown that 6-aminopyridine derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation. The fluorobenzamide group further enhances this potential by improving binding affinity and selectivity. Preclinical studies have demonstrated that compounds with similar structures can effectively inhibit tumor growth in various cancer models. While further research is needed to fully understand the mechanisms of action, these preliminary findings are promising.

Another area where this compound shows promise is in neurology. Neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy are characterized by aberrant protein-protein interactions and enzyme activity. The ability of 4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide to modulate these interactions makes it a potential candidate for developing new treatments for these conditions. Specifically, its interaction with enzymes like acetylcholinesterase and monoamine oxidase has been explored in early-stage research.

The synthesis of 4-(6-aminopyridin-3-yl)-N-ethyl-2-fluorobenzamide involves several key steps that highlight its complexity as a molecular entity. The introduction of the fluorobenzamide group requires precise control over reaction conditions to ensure high yield and purity. Additionally, the incorporation of the 6-aminopyridine moiety necessitates careful consideration of functional group transformations to avoid unwanted side reactions.

In conclusion, 4-(6-aminopyridin-3-y1)-N-et11l-Z-fluorobenZamide (CAS No: 1314987-S2-S) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its ability to interact with biological targets such as protein-protein interactions and enzymes makes it a valuable scaffold for drug discovery. Further research is warranted to fully explore its potential in treating various diseases, particularly oncology and neurology.